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CAS No.: 73069-26-8
Cat. No.: B7888143
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Executive Summary

Praeruptorin B (C24H2607) is a bioactive angular pyranocoumarin predominantly isolated from
the dried roots of Peucedanum praeruptorum Dunn (Baihuagianhu). As a potent calcium
channel blocker and anti-inflammatory agent, it is critical in drug development pipelines
targeting hypertension and asthma.

This technical guide addresses the primary challenge in Praeruptorin B research: structural
disambiguation. Praeruptorin B is the regioisomer of Praeruptorin A. Both share the same cis-
khellactone core but differ in the placement of their ester side chains (angeloyl and acetyl
groups). Misidentification between these isomers is a common failure point in quality control.
This guide provides a self-validating spectroscopic framework to ensure absolute structural
certainty.

Structural Architecture & Stereochemistry
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To interpret the spectroscopic data correctly, one must first understand the specific
stereochemical configuration of Praeruptorin B.

o Core Scaffold: (+)-cis-khellactone (3',4'-dihydro-3',4'-dihydroxy-seselin).
e Substituents:

o C-3' Position: Acetyl group (-OAc).[1]

o C-4' Position: Angeloyl group (-OANg).[1]

o Stereochemistry: The C-3' and C-4' protons are cis-oriented, typically resulting in a
coupling constant (

) of approximately 5.0 Hz.
Critical Distinction:
e Praeruptorin A: 3'-angeloyl-4'-acetyl[1]
e Praeruptorin B: 3'-acetyl-4'-angeloyl

Note: The biological potency of Praeruptorin B is often attributed to the bulky angeloyl group
at the C-4' position, which sterically influences the pyran ring conformation.

Mass Spectrometry (MS) Profiling

Mass spectrometry provides the first line of identification, establishing the molecular weight and
characteristic ester cleavage patterns.

lonization & Molecular lon
e Technique: ESI-MS (Positive Mode) or APCI.

e Molecular Formula: C24H2607[2][3]
o Exact Mass: 426.1679 Da

¢ Observed lons:
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o :m/z 427
o :m/z 449 (Often the base peak in ESI)

o :m/z 875 (Dimer formation common in high concentrations)

Fragmentation Pathways (MS/MS)

The fragmentation pattern is a "fingerprint” dictated by the sequential loss of the ester side

chains.

« Primary Fragmentation: Neutral loss of Angelic Acid (CsHsO2, 100 Da) or Acetic Acid
(C2H402, 60 Da).

+ Diagnostic Peak: The loss of the C-4' substituent is often favored energetically.

o Core lon: The stable cis-khellactone core appears at m/z 227 (

Visualization: MS Fragmentation Logic
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Figure 1: ESI-MS fragmentation pathway for Praeruptorin B. The sequential loss of ester
groups converges on the stable khellactone core.

Nuclear Magnetic Resonance (NMR) Analysis[4][5]
[6][7]1[8][9][10][11]

This is the definitive method for distinguishing Praeruptorin B from A. The chemical shift of the
H-3' and H-4' protons is the diagnostic key.

1H-NMR Data (400 MHz, CDCIs)

In Praeruptorin B, the C-4' position bears the electron-withdrawing/anisotropic angeloyl group,
causing the H-4' signal to shift downfield compared to the acetyl-bearing H-3'.
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. Lo Assighment
Position OH (ppm) Multiplicity J (Hz) .
Logic
Coumarin
Characteristic a-
3 6.23 d 9.5
pyrone doublet
Downfield -
4 7.59 d 9.5
pyrone proton
Aromatic ortho-
5 7.36 d 8.6 )
coupling
Aromatic ortho-
6 6.80 d 8.6 .
coupling
Pyran Ring
Upfield vs H-4'
3 5.44 d 5.0
(bears Acetyl)
Downfield vs H-
4' 6.60 d 5.0 3' (bears
Angeloyl)
Gem-dimethyl
Methyl group on
2'-Me (a) 1.48 s - y -g P
pyran ring
Methyl group on
2'-Me (b) 1.44 s - Y .g P
pyran ring
Esters
Acetyl-Me 2.08 s - 3'-OAc methyl
Angeloyl vinyl
Ang-Olefin 6.12 qaq 72,15 geloyiviny
proton
Ang-Me (a) 1.98 dq 72,15 Angeloyl methyl
Ang-Me (b) 1.86 dg 15,15 Angeloyl methyl
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13C-NMR Data (100 MHz, CDCls)

Carbon oC (ppm) Type Assighment

2 160.0 C=0 Coumarin carbonyl
3 113.2 CH a-pyrone

4 143.4 CH B-pyrone

da 1125 C Junction

5 129.1 CH Aromatic

6 114.3 CH Aromatic

7 156.7 C Aromatic (O-linked)
8 107.5 C Aromatic (C-C linked)
8a 154.0 C Junction (O-linked)
2' 77.8 C Quaternary pyran

3 70.5 CH Site of Acetylation

4' 60.8 CH Site of Angeloylation
Acetyl-CO 169.8 C=0 Ester carbonyl
Acetyl-Me 20.6 CH3 Ester methyl
Ang-CO 166.5 C=0 Ester carbonyl
Ang-C= 127.3 C Quaternary olefin
Ang-CH= 138.8 CH Olefinic proton

The "Isomer Trap" (A vs. B)

To validate your sample is B and not A:
e Check H-4": In Praeruptorin B, H-4' is > 6.5 ppm. In Praeruptorin A, H-4"is ~5.4 ppm.

e Check H-3": In Praeruptorin B, H-3' is ~5.4 ppm. In Praeruptorin A, H-3"is > 6.6 ppm. Rule
of Thumb: The proton attached to the carbon bearing the Angeloyl group is always the most
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downfield pyran proton.

Experimental Protocols
Extraction and Isolation Workflow

This protocol minimizes ester hydrolysis, a common issue when using strong acids or bases
during extraction.

Reagents: HPLC-grade Methanol, Ethyl Acetate, n-Hexane, Silica Gel (200-300 mesh).
o Pulverization: Grind 100g of dried Peucedanum praeruptorum roots to a fine powder.

o Extraction: Sonicate with 95% Ethanol (1L) for 30 mins at room temperature (avoid heat
>40°C to prevent ester degradation). Repeat 3x.

o Partition: Concentrate filtrate in vacuo. Suspend residue in water and partition sequentially
with Petroleum Ether (remove lipids) and Ethyl Acetate.

o Target Fraction: Collect the Ethyl Acetate fraction.
e Chromatography:
o Stationary Phase: Silica Gel.
o Mobile Phase Gradient: Petroleum Ether : Ethyl Acetate (10:1
3:1).

o Praeruptorin B typically elutes after Praeruptorin A due to slight polarity differences (B is
slightly more polar).

Visualization: Isolation Logic
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Figure 2: Bioassay-guided isolation workflow emphasizing the separation of isomers A and B
via silica gel chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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